Cas no 1860355-60-7 ({5-methoxyspiro3.4octan-5-yl}methanamine)

• Product Name: {5-methoxyspiro3.4octan-5-yl}methanamine
• CAS No: 1860355-60-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6032306
• PubChem ID: 130931755
• Update Time: 2025-07-15

{5-methoxyspiro3.4octan-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {5-methoxyspiro3.4octan-5-yl}methanamine
• {5-methoxyspiro[3.4]octan-5-yl}methanamine
• EN300-1293818
• 1860355-60-7

• Inchi： 1S/C10H19NO/c1-12-10(8-11)7-3-6-9(10)4-2-5-9/h2-8,11H2,1H3
• InChI Key： JLTTZBHLFYJXCH-UHFFFAOYSA-N
• SMILES： O(C)C1(CN)CCCC21CCC2

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Additional information on {5-methoxyspiro3.4octan-5-yl}methanamine

Introduction to {5-methoxyspiro3.4octan-5-yl}methanamine (CAS No. 1860355-60-7)

{5-methoxyspiro3.4octan-5-yl}methanamine, identified by its CAS number 1860355-60-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's molecular framework, featuring a spirocyclic core linked to an amine functional group, positions it as a versatile intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The structural motif of {5-methoxyspiro3.4octan-5-yl}methanamine is characterized by a spiro junction between a cyclopentane ring and an octane chain, with a methoxy group and an amine substituent at specific positions. This configuration not only contributes to the compound's distinct stereochemistry but also opens up possibilities for diverse chemical modifications. The presence of the methoxy group enhances the compound's reactivity, making it a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in spirocyclic compounds due to their inherent biological activity and potential as pharmacophores. Spirocyclic structures are known for their stability and ability to engage in multiple non-covalent interactions with biological targets, making them attractive for drug design. {5-methoxyspiro3.4octan-5-yl}methanamine, with its spirocyclic scaffold, is no exception and has been studied for its potential role in modulating various biological pathways.

One of the most compelling aspects of {5-methoxyspiro3.4octan-5-yl}methanamine is its utility as a precursor in the synthesis of more intricate molecules. The spirocyclic core can serve as a scaffold for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where the ability to modify key structural features can significantly impact biological activity.

Recent research has highlighted the compound's potential in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The spirocyclic amine moiety can be designed to interact with specific pockets on kinase enzymes, disrupting their function and inhibiting disease progression. Preliminary studies have shown that derivatives of {5-methoxyspiro3.4octan-5-yl}methanamine exhibit promising inhibitory activity against certain kinases, suggesting its feasibility as a lead compound.

The synthesis of {5-methoxyspiro3.4octan-5-yl}methanamine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functional group interconversions to introduce the methoxy and amine groups at appropriate positions. These synthetic strategies not only highlight the compound's complexity but also demonstrate its accessibility through well-established methodologies.

The pharmacological evaluation of {5-methoxyspiro3.4octan-5-yl}methanamine has revealed several interesting properties that warrant further investigation. In vitro studies have indicated that the compound exhibits moderate affinity for certain protein targets, suggesting its potential as a starting point for structure-based drug design. Additionally, its favorable solubility profile enhances its suitability for formulation into pharmaceutical products.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of {5-methoxyspiro3.4octan-5-yl}methanamine both in vitro and in silico. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at an atomic level, providing insights into its mechanism of action and guiding optimization efforts.

The future prospects for {5-methoxyspiro3.4octan-5-yl}methanamine are promising, with ongoing research aimed at expanding its chemical space and exploring new therapeutic applications. Collaborative efforts between synthetic chemists and medicinal chemists are essential to fully harness its potential and translate laboratory findings into clinical benefits.

In conclusion, {5-methoxyspiro3.4octan-5-yl}methanamine (CAS No. 1860355-60-7) represents a significant advancement in pharmaceutical chemistry, offering a unique structural framework with broad applications in drug discovery and development. Its spirocyclic core provides a versatile platform for synthetic manipulation, while its pharmacological properties make it an attractive candidate for further exploration.